HDAC3-IN-T247

• CAS No.: 1451042-18-4
• Product Name: HDAC3-IN-T247
• Molecular Formula: C21H19N5OS
• Molecular Weight: 389.47
• IUPAC Name: N-(2-aminophenyl)-4-[1-(2-thiophen-3-ylethyl)triazol-4-yl]benzamide
• Standard InChI: InChI=1S/C21H19N5OS/c22-18-3-1-2-4-19(18)23-21(27)17-7-5-16(6-8-17)20-13-26(25-24-20)11-9-15-10-12-28-14-15/h1-8,10,12-14H,9,11,22H2,(H,23,27)
• Standard InChIKey: LBLSLSOENGWIHL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N)NC(=O)C2=CC=C(C=C2)C3=CN(N=N3)CCC4=CSC=C4
• Appearance: Solid powder
• Description: HDAC3-IN-T247 is a potent and selective HDAC3 inhibitor. It acts by increasing NF-κB acetylation, inducing growth inhibition of cancer cells, and activating HIV gene expression in latent HIV-infected cells.
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HDAC3-IN-T247; HDAC3 IN T247; HDAC3INT247; HDAC3 inhibitor T247; HDAC3 inhibitor-T247; T247; T-247; T 247
• Reference: 1: Suzuki T, Kasuya Y, Itoh Y, Ota Y, Zhan P, Asamitsu K, Nakagawa H, Okamoto T, Miyata N. Identification of highly selective and potent histone deacetylase 3 inhibitors using click chemistry-based combinatorial fragment assembly. PLoS One. 2013 Jul 16;8(7):e68669. doi: 10.1371/journal.pone.0068669. Print 2013. PubMed PMID: 23874714; PubMed Central PMCID: PMC3713009.
• PubChem Compound: 71721946
• Last Modified: Jan 08 2022